5-benzyl-4-{[2-(3-methoxyphenyl)-2-oxoethyl]sulfanyl}-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-6-one

Specification

• CAS No.: 1040638-09-2
• Molecular Formula: C25H19N3O3S2
• Molecular Weight: 473.6 g/mol
• IUPAC Name: 5-benzyl-4-[2-(3-methoxyphenyl)-2-oxoethyl]sulfanyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-6-one
• Standard InChI: InChI=1S/C25H19N3O3S2/c1-31-18-10-5-9-17(13-18)20(29)15-32-25-27-21-19-11-6-12-26-23(19)33-22(21)24(30)28(25)14-16-7-3-2-4-8-16/h2-13H,14-15H2,1H3
• Standard InChI Key: CHMACCZRMPQOST-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC5=C3C=CC=N5
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC5=C3C=CC=N5

Introduction

The compound 5-benzyl-4-{[2-(3-methoxyphenyl)-2-oxoethyl]sulfanyl}-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-6-one is a complex organic molecule with a unique structure that includes benzyl, methoxyphenyl, and sulfanyl groups integrated into a triazatricyclo framework. This compound, with the CAS number 1040638-09-2, is of interest in various chemical and pharmaceutical studies due to its potential biological activities and synthetic challenges.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves multi-step reactions that require careful control of conditions to achieve the desired structure. Common methods may include the use of sulfur-containing reagents to form the sulfanyl linkage and condensation reactions to assemble the triazatricyclo core.

Biological Activity and Potential Applications

While specific biological activities of this compound are not well-documented, its structural features suggest potential applications in pharmaceutical research. The presence of a benzyl group and a methoxyphenyl moiety could contribute to interactions with biological targets, such as enzymes or receptors.

Research Findings and Future Directions

Research on this compound is limited, but its unique structure makes it an interesting candidate for further study. Future research could focus on synthetic optimization, biological screening, and structure-activity relationship (SAR) studies to explore its potential therapeutic applications.